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Compound of Interest

Compound Name: Folate-PEG3-Propargyl

Cat. No.: B15127529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of Folate-PEG3-Propargyl. This heterobifunctional linker is a key reagent in targeted

drug delivery, bioimaging, and bioconjugation applications, leveraging the high affinity of the

folate moiety for folate receptor-expressing cells and the versatility of the propargyl group for

"click chemistry" reactions.[1]

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of Folate-
PEG3-Propargyl stock solutions.
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Parameter Value/Recommendation Source(s)

Molecular Weight 610.62 g/mol [1]

Recommended Solvents

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

[1]

Suggested Stock

Concentration
1-10 mM General laboratory practice

Storage of Solid
-20°C, desiccated, protected

from light
[1]

Storage of Stock Solution

Aliquoted at -20°C (for up to 1

month) or -80°C (for up to 6

months)

[2]

Experimental Protocols
This section outlines the detailed methodology for preparing a stock solution of Folate-PEG3-
Propargyl.

2.1. Materials and Equipment

Folate-PEG3-Propargyl (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes or amber glass vials

Pipettors and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

Ultrasonic bath (optional, for aiding dissolution)
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Inert gas (e.g., Argon or Nitrogen) and dispensing apparatus (optional)

2.2. Stock Solution Preparation Protocol (Example for 10 mM Stock Solution)

This protocol provides a step-by-step guide to preparing a 10 mM stock solution of Folate-
PEG3-Propargyl in anhydrous DMSO.

Equilibration: Before opening, allow the vial of solid Folate-PEG3-Propargyl to equilibrate to

room temperature for at least 15-20 minutes. This crucial step prevents the condensation of

atmospheric moisture onto the hygroscopic compound, which could compromise the

reactivity of the propargyl group.[1]

Weighing: Tare a clean, dry microcentrifuge tube or vial on an analytical balance. Carefully

weigh out the desired amount of Folate-PEG3-Propargyl. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 6.11 mg of the compound.

Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 610.62 g/mol / 1000 = 6.11 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed Folate-PEG3-Propargyl. For the example above, add 1 mL of anhydrous DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to dissolve the solid.

If the compound does not fully dissolve, the following steps can be taken:

Gently warm the solution to 37°C in a water bath or on a heat block.[2]

Briefly sonicate the solution in an ultrasonic bath.[3]

Visually inspect the solution to ensure complete dissolution before proceeding.

Inert Gas Purge (Optional but Recommended): To enhance the stability of the stock solution

by minimizing oxidation, gently bubble a stream of an inert gas, such as argon or nitrogen,

through the solution for 1-2 minutes.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in appropriate vials.[2]
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[3] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[2] Ensure the vials are tightly sealed and protected from light.

Mandatory Visualizations
3.1. Signaling Pathway and Application
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Caption: Application of Folate-PEG3-Propargyl in targeted delivery.

3.2. Experimental Workflow
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Caption: Workflow for preparing Folate-PEG3-Propargyl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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